Cas no 18260-64-5 (4,6-Difluoro-5-methylpyrimidine)

• Product Name: 4,6-Difluoro-5-methylpyrimidine
• CAS No: 18260-64-5
• MF: C₅H₄F₂N₂
• MW: 130.095467567444
• MDL: MFCD11656645
• CID: 122875
• PubChem ID: 45080449
• Update Time: 2025-05-26

4,6-Difluoro-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Difluoro-5-methylpyrimidine
• Pyrimidine,4,6-difluoro-5-methyl-
• PYRIMIDINE, 4,6-DIFLUORO-5-METHYL-
• SCHEMBL19580346
• CS-0153440
• Z1255361469
• MFCD11656645
• 18260-64-5
• AKOS016006566
• AMY055
• DTXSID60663978
• Pyrimidine, 4,6-difluoro-5-methyl- (8CI)
• C73530
• SB57302
• EN300-244772
• DS-16500

• MDL： MFCD11656645
• Inchi： 1S/C5H4F2N2/c1-3-4(6)8-2-9-5(3)7/h2H,1H3
• InChI Key： FJIZSGSZCDMMMY-UHFFFAOYSA-N
• SMILES： FC1C(=C(N=CN=1)F)C

Computed Properties

• Exact Mass: 130.03432
• Monoisotopic Mass: 130.03425446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 132-134 ºC
• Flash Point: 44.4±25.9 ºC,
• Solubility: Slightly soluble (8.1 g/l) (25 º C),
• PSA: 25.78

Additional information on 4,6-Difluoro-5-methylpyrimidine

Recent Advances in the Application of 4,6-Difluoro-5-methylpyrimidine (CAS: 18260-64-5) in Chemical Biology and Pharmaceutical Research

4,6-Difluoro-5-methylpyrimidine (CAS: 18260-64-5) is a fluorinated pyrimidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key building block in the synthesis of various biologically active molecules, particularly in the development of nucleoside analogs and kinase inhibitors. Recent studies have highlighted its potential in drug discovery, with a focus on its role in modulating enzymatic activity and its utility in positron emission tomography (PET) tracer development.

One of the most notable advancements in the use of 4,6-Difluoro-5-methylpyrimidine is its incorporation into the synthesis of novel antiviral agents. Researchers have demonstrated that fluorinated pyrimidines, such as this compound, exhibit enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. A 2023 study published in the Journal of Medicinal Chemistry reported the successful development of a series of nucleoside analogs derived from 4,6-Difluoro-5-methylpyrimidine, which showed potent activity against RNA viruses, including SARS-CoV-2 and influenza.

In addition to its antiviral properties, 4,6-Difluoro-5-methylpyrimidine has been explored as a precursor for the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) detailed the synthesis of a new class of kinase inhibitors using 4,6-Difluoro-5-methylpyrimidine as a core scaffold. These inhibitors exhibited high selectivity for specific kinase targets, offering promising leads for the treatment of oncology indications.

Another emerging application of 4,6-Difluoro-5-methylpyrimidine is in the field of radiopharmaceuticals. The compound's fluorine atoms make it an attractive candidate for the development of PET tracers, which are used for non-invasive imaging of biological processes. A 2024 study in the Journal of Nuclear Medicine demonstrated the successful labeling of 4,6-Difluoro-5-methylpyrimidine with fluorine-18, a radioactive isotope commonly used in PET imaging. The resulting tracer showed high uptake in tumor tissues, suggesting its potential for cancer diagnostics and monitoring therapeutic responses.

The synthetic versatility of 4,6-Difluoro-5-methylpyrimidine has also been leveraged in the design of prodrugs. Prodrugs are inactive compounds that are metabolized into active drugs in the body, often improving pharmacokinetic properties. A recent publication in Chemical Communications (2023) described the use of 4,6-Difluoro-5-methylpyrimidine as a masking group for hydroxyl and amine functionalities, enabling the controlled release of active drug molecules in targeted tissues.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4,6-Difluoro-5-methylpyrimidine. Researchers are actively exploring more efficient synthetic routes and purification techniques to address these issues. For instance, a 2024 study in Organic Process Research & Development reported an optimized synthetic protocol that significantly improved the yield and purity of the compound, making it more accessible for industrial applications.

In conclusion, 4,6-Difluoro-5-methylpyrimidine (CAS: 18260-64-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span antiviral drug development, kinase inhibitor design, radiopharmaceuticals, and prodrug strategies, highlighting its broad utility. Ongoing research efforts are expected to further expand its role in drug discovery and diagnostic imaging, solidifying its position as a key compound in the field.